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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the preclinical research findings for
enozertinib (formerly ORIC-114), a highly selective, brain-penetrant, and orally bioavailable
irreversible inhibitor of Epidermal Growth Factor Receptor (EGFR) and Human Epidermal
Growth Factor Receptor 2 (HERZ2) with mutations in exon 20. The findings detailed herein are
primarily derived from a pivotal publication in Cancer Research, "Enozertinib is a Selective,
Brain-Penetrant EGFR Inhibitor for Treating Non-small Cell Lung Cancer with EGFR Exon 20
and Atypical Mutations."[1][2][3][4][5]

Enozertinib is under development for the treatment of various solid tumors, particularly non-
small cell lung cancer (NSCLC), harboring EGFR or HER2 exon 20 insertion mutations.[1][2][5]
[6] These mutations are known drivers of oncogenesis and are associated with a poor
prognosis, especially in patients who develop brain metastases.[1][2][4] Enozertinib's ability to
cross the blood-brain barrier is a key differentiator, addressing a significant unmet need for
patients with intracranial disease.[1][2][3][4]

Core Preclinical Findings
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Preclinical studies have demonstrated enozertinib's potent and selective activity against
cancer cells with EGFR and HER2 exon 20 insertion mutations, while sparing wild-type (WT)
EGFR, which is anticipated to result in a more favorable safety profile.[4][7] In vivo studies have
shown significant tumor growth inhibition, including complete responses, in both subcutaneous
and intracranial tumor models.[1][3][4][7]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of
enozertinib.

Table 1: Biochemical Potency of Enozertinib Against EGFR and HER2 Variants

Target IC50 (nM)

EGFR Exon 20 Insertion (H773_V774insNPH) Low nanomolar

HER2 Exon 20 Insertion Low nanomolar

EGFR (Wild-Type) Higher nanomolar (demonstrating selectivity)

) Minimal inhibition (indicating high kinome
Other Kinases o
selectivity)

Note: Specific IC50 values are detailed in the Cancer Research publication and its

supplementary data.

Table 2: In Vivo Efficacy of Enozertinib in NSCLC Xenograft Models
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] Tumor Growth ]
Model Type Dosing o Observations
Inhibition (%)

EGFR Exon 20

) 3 mg/kg, once daily Induced robust tumor
Insertion >90% ]
oral regressions.[7]
(Subcutaneous)
Outperformed
EGFR Exon 20 -~ o ]
Not specified Significant regression comparator agents.[6]

Insertion (Intracranial)

[7]

HER2-Positive Breast ]
Strong anti-tumor

Cancer Not specified o
activity
(Subcutaneous)
HER2-Positive Breast - Strong anti-tumor
] Not specified o
Cancer (Intracranial) activity

Experimental Protocols

Detailed methodologies for the key experiments are outlined below, based on standard
practices in preclinical oncology research.

Kinase Inhibition Assay (Biochemical Potency)

The inhibitory activity of enozertinib against a panel of purified kinases, including various
EGFR mutants and wild-type EGFR, was likely determined using a radiometric or fluorescence-
based assay. A typical protocol would involve:

e Reagents: Recombinant kinase domains, appropriate peptide substrate, ATP (adenosine
triphosphate), and enozertinib at various concentrations.

e Procedure:
o Kinases are incubated with a dilution series of enozertinib in a buffer solution.

o The kinase reaction is initiated by the addition of the peptide substrate and radiolabeled
ATP (e.qg., [y-32P]ATP).
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o The reaction is allowed to proceed for a specified time at a controlled temperature.

o The reaction is then stopped, and the phosphorylated substrate is separated from the
unreacted ATP.

o The amount of incorporated radioactivity is measured using a scintillation counter.

» Data Analysis: The concentration of enozertinib that inhibits 50% of the kinase activity
(IC50) is calculated by fitting the data to a dose-response curve.

Cell-Based Proliferation Assays

The anti-proliferative effect of enozertinib on cancer cell lines harboring specific EGFR or
HER?2 mutations was assessed using assays such as the CellTiter-Glo® Luminescent Cell
Viability Assay.

e Cell Lines: A panel of NSCLC and other cancer cell lines with documented EGFR exon 20
insertions, HER2 exon 20 insertions, and wild-type EGFR.

e Procedure:

[¢]

Cells are seeded in 96-well plates and allowed to adhere overnight.

The cells are then treated with a range of concentrations of enozertinib.

[e]

o

After a defined incubation period (e.g., 72 hours), a reagent that measures ATP levels
(indicative of cell viability) is added.

o

Luminescence is measured using a plate reader.

o Data Analysis: The IC50 values are determined by plotting cell viability against the logarithm
of enozertinib concentration.

In Vivo Tumor Xenograft Models

The anti-tumor efficacy of enozertinib was evaluated in immunodeficient mice bearing human
tumor xenografts.

¢ Animal Models: Nude mice were used for these studies.
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Tumor Implantation:

o Subcutaneous Model: Cancer cells were implanted subcutaneously into the flanks of the
mice.

o Intracranial Model: Cancer cells were stereotactically implanted into the brains of the mice
to mimic brain metastases.

Treatment: Once tumors reached a palpable size, mice were randomized into vehicle control
and enozertinib treatment groups. Enozertinib was administered orally, typically once daily.

Efficacy Assessment:
o Tumor volume was measured regularly using calipers for subcutaneous models.

o For intracranial models, tumor burden was often assessed by bioluminescence imaging or
by monitoring neurological signs and survival.

o Body weight was monitored as an indicator of toxicity.

Data Analysis: Tumor growth inhibition was calculated by comparing the change in tumor
volume in the treated groups to the control group.

Visualizations
Signaling Pathway

The following diagram illustrates the simplified signaling pathway targeted by enozertinib.
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Caption: Enozertinib inhibits mutant EGFR/HER2 signaling pathways.

Experimental Workflow

The diagram below outlines a typical workflow for an in vivo subcutaneous xenograft study.
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[Randomization of Mice

Caption: Workflow for in vivo subcutaneous xenograft efficacy studies.
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Conclusion

The preclinical data for enozertinib strongly support its development as a potent, selective,
and brain-penetrant inhibitor for cancers driven by EGFR and HER2 exon 20 insertion
mutations. Its demonstrated activity in both systemic and intracranial preclinical models
highlights its potential to address a critical unmet medical need in this patient population.
Further clinical investigation is ongoing to translate these promising preclinical findings into
meaningful patient benefit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b15623361?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

